Cas no 4770-71-2 (Benzoic acid, 4-(1,3-dihydro-1-oxo-2H-isoindol-2-yl)-)

• Product name: Benzoic acid, 4-(1,3-dihydro-1-oxo-2H-isoindol-2-yl)-
• CAS No: 4770-71-2
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 1518179
• PubChem ID: 13190987

Benzoic acid, 4-(1,3-dihydro-1-oxo-2H-isoindol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,3-dihydro-1-oxo-2H-isoindol-2-yl)-
• YIUFFQLXXYMULO-UHFFFAOYSA-N
• AKOS002846502
• 4-(1,3-Dihydro-1-oxo-2H-isoindol-2-yl)benzoic acid
• 4-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)benzoic acid
• NS-03800
• starbld0011006
• 4-(1-oxoisoindolin-2-yl)benzoic acid
• Oprea1_491714
• 4-(3-oxo-1H-isoindol-2-yl)benzoic acid
• 4-(1-Oxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid
• CS-0327206
• SCHEMBL7346779
• 4770-71-2
• CHEMBL1256643
• STL356646

• Inchi： InChI=1S/C15H11NO3/c17-14-13-4-2-1-3-11(13)9-16(14)12-7-5-10(6-8-12)15(18)19/h1-8H,9H2,(H,18,19)
• InChI Key： YIUFFQLXXYMULO-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)C(=O)O

Computed Properties

• Exact Mass: 253.07393
• Monoisotopic Mass: 253.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61